Cas no 899710-26-0 (5-(Dibutylamino)Methyl-2-Furohydrazide)

• Product Name: 5-(Dibutylamino)Methyl-2-Furohydrazide
• CAS No: 899710-26-0
• MF: C₁₄H₂₅N₃O₂
• MW: 267.367203474045
• MDL: MFCD12027336
• CID: 4664346
• Update Time: 2025-07-18

5-(Dibutylamino)Methyl-2-Furohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-[(dibutylamino)methyl]-2-furohydrazide
• 5-[(dibutylamino)methyl]-2-furancarbohydrazide
• 5-[(dibutylamino)methyl]furan-2-carbohydrazide
• MLS000682824
• SMR000312181
• 5-(Dibutylamino)Methyl-2-Furohydrazide

• MDL： MFCD12027336
• Inchi： 1S/C14H25N3O2/c1-3-5-9-17(10-6-4-2)11-12-7-8-13(19-12)14(18)16-15/h7-8H,3-6,9-11,15H2,1-2H3,(H,16,18)
• InChI Key： YNEBEZZMSJZKPG-UHFFFAOYSA-N
• SMILES： O1C(CN(CCCC)CCCC)=CC=C1C(NN)=O

Additional information on 5-(Dibutylamino)Methyl-2-Furohydrazide

Introduction to 5-(Dibutylamino)Methyl-2-Furohydrazide (CAS No. 899710-26-0)

5-(Dibutylamino)Methyl-2-Furohydrazide (CAS No. 899710-26-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dibutylamino group and a furohydrazide moiety, making it a versatile candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(Dibutylamino)Methyl-2-Furohydrazide consists of a furan ring linked to a hydrazide group, with a methyl group substituted by a dibutylamino functionality. This combination of functional groups imparts distinct chemical and biological properties to the molecule, which have been extensively studied for their potential in drug discovery and development.

Recent research has highlighted the potential of 5-(Dibutylamino)Methyl-2-Furohydrazide as an inhibitor of specific enzymes and pathways involved in various diseases. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory disorders. The ability to selectively target these enzymes makes 5-(Dibutylamino)Methyl-2-Furohydrazide an attractive candidate for further investigation in preclinical and clinical settings.

In addition to its enzymatic inhibition properties, 5-(Dibutylamino)Methyl-2-Furohydrazide has also been explored for its antioxidant and anti-inflammatory effects. These properties are attributed to the presence of the furohydrazide moiety, which can scavenge free radicals and modulate inflammatory responses. Preclinical studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in various cellular models, suggesting its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 5-(Dibutylamino)Methyl-2-Furohydrazide has also been evaluated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring its efficacy and safety in vivo. The compound's high solubility and stability contribute to its potential as an orally available therapeutic agent.

To further understand the biological activities of 5-(Dibutylamino)Methyl-2-Furohydrazide, several in vitro and in vivo studies have been conducted. These studies have provided valuable insights into the mechanisms of action and potential therapeutic applications of this compound. For example, research has shown that 5-(Dibutylamino)Methyl-2-Furohydrazide can inhibit the proliferation of cancer cells by disrupting key signaling pathways involved in cell growth and survival. Additionally, it has been found to exhibit neuroprotective effects by reducing oxidative stress and promoting neuronal survival in models of neurodegenerative diseases.

The structural flexibility of 5-(Dibutylamino)Methyl-2-Furohydrazide also allows for chemical modifications to enhance its pharmacological properties. Researchers have explored various derivatives of this compound to optimize its potency, selectivity, and pharmacokinetic profile. These efforts have led to the identification of several promising lead compounds that show improved therapeutic potential compared to the parent molecule.

In conclusion, 5-(Dibutylamino)Methyl-2-Furohydrazide (CAS No. 899710-26-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for its future use in clinical settings.